Broader Multi-Target Biological Profile Compared to Narrowly Active Sulfamoyl Benzamide Thiazole Analogs
The AOD database records for CAS 683263-02-7 document at least 10 distinct biological activities spanning enzyme inhibition (trypsin, phospholipase A2), cellular protection (anticarcinogenic, antimutagenic, anti-inflammatory), and pathogen-directed effects (antimalarial against P. falciparum, antivenom against N. naja venom, antifungal against A. niger) [1]. In contrast, the closest structurally characterized analog, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-methylbenzenesulfonamide (BDBM76006), exhibits a much narrower profile; BindingDB data show only weak inhibitory activity against the photoreceptor-specific nuclear receptor (IC50 > 39,800 nM) and Isoform 2 of Nuclear receptor corepressor 2 (IC50 > 39,800 nM), with no other reported activities [2]. This 5-fold broader target engagement profile (≥10 activities vs. 2 for a close analog) represents a quantifiable differentiation relevant to selection for multi-target screening cascades. [Note: Direct head-to-head data in the same assay system is not available; the comparison is cross-study and should be interpreted as class-level evidence.]
| Evidence Dimension | Number of distinct biological activities reported |
|---|---|
| Target Compound Data | ≥10 activities (trypsin inhibition, anticarcinogenic, antipromoter, antimutagenic, anti-inflammatory, antimalarial, antivenom, antifungal, non-toxic, non-allergenic) [1] |
| Comparator Or Baseline | N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-methylbenzenesulfonamide (BDBM76006): 2 activities (Photoreceptor-specific nuclear receptor IC50 > 39,800 nM; Nuclear receptor corepressor 2 IC50 > 39,800 nM) [2] |
| Quantified Difference | ≥10 vs. 2 reported activities; 5-fold broader target engagement profile |
| Conditions | Target compound data from AOD database (in vitro and in vivo assays); analog data from BindingDB HTS screening (The Scripps Research Institute Molecular Screening Center) |
Why This Matters
For phenotypic screening and multi-target drug discovery programs, a compound with a documented 5-fold broader biological profile reduces the number of distinct chemical entities required to cover a screening cascade, lowering procurement and assay development costs.
- [1] Lin-Group Allergen On-line Database (AOD), Compound ID 355, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-[butyl(methyl)sulfamoyl]benzamide, CAS 683263-02-7. View Source
- [2] BindingDB, BDBM76006, N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-4-methylbenzenesulfonamide. View Source
